Cas no 911028-53-0 (Cyclohexanemethanamine, 5-amino-1,3,3-trimethyl-, (1S,5R)-)

• Product Name: Cyclohexanemethanamine, 5-amino-1,3,3-trimethyl-, (1S,5R)-
• CAS No: 911028-53-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 788101
• PubChem ID: 6950124
• Update Time: 2025-04-19

Cyclohexanemethanamine, 5-amino-1,3,3-trimethyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 5-amino-1,3,3-trimethyl-, (1S,5R)-
• 911028-53-0
• Cyclohexanemethanamine, 5-amino-1,3,3-trimethyl-, cis-
• (1R,3S)-3-(Aminomethyl)-3,5,5-trimethylcyclohexanamine
• Isophoronediamine, cis-
• cis-Isophoronediamine
• Z9SP4Z9EKZ
• 71954-30-8
• Cyclohexanemethanamine, 5-amino-1,3,3-trimethyl-, (1R,5S)-rel-
• Q27295191
• UNII-Z9SP4Z9EKZ
• SCHEMBL8739288

• Inchi： 1S/C10H22N2/c1-9(2)4-8(12)5-10(3,6-9)7-11/h8H,4-7,11-12H2,1-3H3/t8-,10-/m1/s1
• InChI Key： RNLHGQLZWXBQNY-PSASIEDQSA-N
• SMILES： N[C@@H]1CC(C)(C)C[C@](C)(CN)C1

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų